Cas no 2229321-98-4 (tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate
• CAS No: 2229321-98-4
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 5842401
• PubChem ID: 165824576
• Update Time: 2025-06-11

tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethyl]carbamate
• EN300-1900360
• 2229321-98-4

• Inchi： 1S/C13H21N3O2S/c1-13(2,3)18-12(17)15-6-9(14)11-10(8-4-5-8)16-7-19-11/h7-9H,4-6,14H2,1-3H3,(H,15,17)
• InChI Key： OUGDHEMFVNHGED-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(CNC(=O)OC(C)(C)C)N)C1CC1

Computed Properties

• Exact Mass: 283.13544809g/mol
• Monoisotopic Mass: 283.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate

tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate (CAS No. 2229321-98-4): An Overview of Its Synthesis, Properties, and Potential Applications in Medicinal Chemistry

tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate (CAS No. 2229321-98-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the tert-butyl group and the amino functionality further enhances its chemical stability and reactivity, making it a valuable candidate for drug development.

The synthesis of tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate typically involves a multi-step process that begins with the preparation of the 4-cyclopropyl-1,3-thiazol-5-yl moiety. This intermediate is then coupled with an appropriate amino derivative to form the final product. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, contributing to its increased availability for research purposes.

In terms of physical properties, tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate is a solid at room temperature with a well-defined melting point. Its solubility in various organic solvents makes it amenable to a wide range of chemical reactions and analytical techniques. The compound's stability under different conditions has been extensively studied, providing valuable insights into its behavior in both laboratory and industrial settings.

The biological activity of tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate has been the subject of numerous investigations. Studies have shown that this compound exhibits potent antimicrobial activity against a variety of bacterial strains, including both Gram-positive and Gram-negative species. Additionally, it has demonstrated promising anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

In the realm of cancer research, tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate has shown significant anticancer activity in vitro and in vivo. It has been found to inhibit the proliferation of several cancer cell lines by inducing apoptosis and disrupting key signaling pathways involved in cell survival and growth. These findings have sparked interest in further exploring its potential as a novel anticancer agent.

The pharmacokinetic profile of tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate is another important aspect that has been investigated. Studies have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The compound's ability to cross biological membranes and reach target tissues effectively is particularly noteworthy.

To further enhance its therapeutic potential, researchers have explored various modifications to the structure of tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate. These modifications include altering the substituents on the thiazole ring or introducing additional functional groups to improve its potency and selectivity. Such efforts have led to the development of several analogs with enhanced biological activities and reduced side effects.

In conclusion, tert-butyl N-2-amino-2-(4-cyclopropyl-1,3-thiazol-5-y l)ethylcarbamate (CAS No. 2229321-98-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.